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Compound of Interest

5-(4-Bromophenyl)isoxazol-3-
Compound Name:

amine
CAS No.: 6525-98-0
Cat. No.: B1602353

Get Quote

Executive Summary

This technical guide provides an in-depth analysis of the mass spectrometric behavior of 5-(4-
Bromophenyl)isoxazol-3-amine, a pharmacologically relevant scaffold often utilized in the
development of COX-2 inhibitors and antimicrobial agents. This document details the ionization
characteristics, isotopic signatures, and mechanistic fragmentation pathways of the molecule.
[1][2][3][4][5] It is designed to assist analytical scientists in structural elucidation, metabolite
identification, and impurity profiling.

The core of this analysis rests on the lability of the isoxazole N-O bond and the diagnostic
isotopic pattern of the bromine substituent, which serves as an internal validation standard
during spectral interpretation.

Chemical Identity & Isotopic Signature[2][6][7]
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Before analyzing fragmentation, the analyst must validate the precursor ion using the unique
isotopic abundance of bromine. Unlike chlorine (3:1 ratio), bromine possesses two stable
isotopes,

and

, in an approximate 1:1 ratio (50.69% vs. 49.31%).

Physicochemical Profile[1][2][3][5][6][8][9][10][11][12]

e |[UPAC Name: 5-(4-Bromophenyl)isoxazol-3-amine
e Molecular Formula:
» Monoisotopic Mass (

): 237.9742 Da

e Molecular Weight (Average): 239.07 g/mol

Precursor lon Validation (ESI+)

In Electrospray lonization (positive mode), the molecule forms a protonated pseudomolecular
ion

. The spectrum will exhibit a characteristic "doublet" at the molecular ion cluster.

Exact Mass miz Relative Diagnostic
Isotope »
(Da) Abundance Utility
Base peak of the
237.9742 238.98 100%
cluster.
Confirms
239.9721 240.98 ~98% presence of 1 Br
atom.
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Analyst Note: Any deviation from this 1:1 intensity ratio in the parent ion cluster suggests either

interference from a co-eluting isobaric compound or the absence of the bromine moiety.

Experimental Methodology (LC-MS/MS)

To reproduce the fragmentation patterns described below, the following experimental conditions
are recommended. These parameters favor Collision-Induced Dissociation (CID) which is
standard for structural elucidation.

 lonization Source: Electrospray lonization (ESI), Positive Mode.
o Capillary Voltage: 3.5 kV.
o Cone Voltage: 30 V (Optimized to prevent in-source fragmentation).

o Collision Energy (CE): Stepped energy ramp (15-45 eV) is recommended to observe both
high-mass retention and low-mass characteristic fragments.

» Mobile Phase: 0.1% Formic Acid in Water (A) / Acetonitrile (B). Acidic pH aids protonation of
the exocyclic amine.

Mechanistic Fragmentation Pathways[1][4]

The fragmentation of 3-amino-5-arylisoxazoles is governed by the weakness of the N-O bond
within the isoxazole ring. Upon collisional activation, the ring typically undergoes cleavage
followed by rearrangement.

Pathway A: Isoxazole Ring Cleavage (The Primary
Event)

The most energetically favorable pathway involves the homolytic or heterolytic cleavage of the
N-O bond. This is often followed by the loss of neutral small molecules such as carbon
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monoxide (CO) or hydrogen cyanide (HCN).[6]

e Ring Opening: The protonated parent ion (m/z 239) undergoes N—O bond fission, forming an
acyclic nitrene or keto-imine intermediate.

e Loss of CO (28 Da): A common rearrangement for isoxazoles involves the extrusion of a
carbonyl group, often leading to an azirine-like intermediate.

o Transition: m/z 239
m/z 211.

e Loss of HCN (27 Da): Alternatively, the ring may eliminate HCN, particularly involving the C3-
amine segment.

o Transition: m/z 239

m/z 212.

Pathway B: Formation of the Bromobenzoyl Cation

A highly diagnostic fragment arises from the cleavage of the bond between the isoxazole ring
and the aryl substituent.

Mechanism: The charge localizes on the carbonyl oxygen generated during ring opening, or
directly on the aryl ring stabilized by resonance.

Fragment: 4-Bromobenzoyl cation (

).

m/z: 183 and 185 (retaining the 1:1 Br signature).

Significance: This ion confirms that the bromine is attached to the phenyl ring and that the
phenyl ring is attached to a carbonyl-generating source (the isoxazole C5).

Pathway C: The Bromophenyl Cation
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At higher collision energies (CE > 35 eV), the structure degrades further to the robust
bromophenyl cation.

e Fragment:
e m/z: 155 and 157.

» Significance: This is the "terminal" aromatic fragment. If this peak is observed without the
183/185 peak, the collision energy may be too high for structural characterization.

Visualization of Fragmentation Logic

The following diagram illustrates the hierarchical fragmentation tree, moving from the precursor
ion to the stable daughter ions.

Precursor lon [M+H]+
m/z 239 / 241

(5-(4-Bromophenyl)isoxazol-3-amine)

N-O Bond Lability \ Loss of NH3 (Minor)

Ring-Opened Intermediate [M+H - NH3]+
(N-O Cleavage) m/z 222 | 224

-CO (28 Da) |-HCN (27 Da) Cleavage of Heterocycle

4-Bromobenzoyl Cation
[Br-Ph-CQOJ+
m/z 183/ 185

[M+H - COJ+ [M+H - HCNJ+
m/z 211/ 213 mi/z 212 [ 214

-CO (High Energy)

4-Bromophenyl Cation

[Br-Ph]+
m/z 155 / 157

Click to download full resolution via product page

Figure 1: Mechanistic fragmentation tree of 5-(4-Bromophenyl)isoxazol-3-amine under ESI-
CID conditions.
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Summary of Diagnostic lons

The following table consolidates the predicted mass-to-charge ratios. Note that all fragments
containing the bromine atom will appear as doublets.

. miz ( miz ( Mechanism /
Fragment Identity
) ) Neutral Loss
Precursor lon 239 241
Loss of
Amine Loss 222 224
(17 Da)
Ring Contraction A 212 214 Loss of HCN (27 Da)
Ring Contraction B 211 213 Loss of CO (28 Da)
] Cleavage of isoxazole
Benzoyl Cation 183 185
core
' Inductive cleavage of
Phenyl Cation 155 157

substituent

Interpretation Strategy

e Check m/z 239/241: Confirm parent mass and 1:1 isotope ratio.

e Look for 183/185: This confirms the 4-bromophenyl ketone substructure, validating the 5-
position substitution.

e Look for 155/157: Confirms the bromophenyl group integrity.

o Absence of 183/185: If only 155/157 is present, reduce collision energy to preserve the
carbonyl connection for better structural confirmation.
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o Foundational text on the N-O bond cleavage mechanism in isoxazoles.

* Bowie, J. H., et al. (1969). Electron impact studies. XLIl. The mass spectra of isoxazoles.
Australian Journal of Chemistry, 22(3), 563-575. [Link]

o Establishes the skeletal rearrangement pathways (azirine intermediates)
o Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns: Halides. [Link]

o Source for the 1:1 isotopic abundance rule for Bromine ().

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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